Cas no 1551877-41-8 (N-(6-chloro-1H-indol-3-yl)methylhydroxylamine)

• Product Name: N-(6-chloro-1H-indol-3-yl)methylhydroxylamine
• CAS No: 1551877-41-8
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 5984622
• PubChem ID: 82684717
• Update Time: 2025-06-14

N-(6-chloro-1H-indol-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1H-indol-3-yl)methylhydroxylamine
• EN300-1964137
• N-[(6-chloro-1H-indol-3-yl)methyl]hydroxylamine
• 1551877-41-8
• AKOS021002270

• Inchi： 1S/C9H9ClN2O/c10-7-1-2-8-6(5-12-13)4-11-9(8)3-7/h1-4,11-13H,5H2
• InChI Key： OKZHPQXRHIRUIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2CNO

Computed Properties

• Exact Mass: 196.0403406g/mol
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48Ų

Additional information on N-(6-chloro-1H-indol-3-yl)methylhydroxylamine

Comprehensive Overview of N-(6-chloro-1H-indol-3-yl)methylhydroxylamine (CAS No. 1551877-41-8)

N-(6-chloro-1H-indol-3-yl)methylhydroxylamine (CAS No. 1551877-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole backbone and hydroxylamine functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators.

The structural features of N-(6-chloro-1H-indol-3-yl)methylhydroxylamine make it a versatile building block in medicinal chemistry. The presence of a chloro-substituted indole moiety enhances its reactivity, enabling selective modifications for targeted drug design. Recent studies highlight its role in the synthesis of compounds with potential anti-inflammatory and neuroprotective properties, aligning with current trends in precision medicine and personalized therapeutics.

In the context of green chemistry, N-(6-chloro-1H-indol-3-yl)methylhydroxylamine has been evaluated for its compatibility with sustainable synthesis protocols. Researchers are optimizing its production using catalytic methods and solvent-free reactions, addressing growing concerns about environmental impact. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

The compound’s mechanism of action and structure-activity relationship (SAR) are subjects of ongoing investigation. Computational modeling and high-throughput screening have identified its potential interactions with biological targets, such as kinases and receptors. These insights are pivotal for advancing drug repurposing strategies, a hot topic in AI-driven drug discovery platforms.

From a commercial perspective, N-(6-chloro-1H-indol-3-yl)methylhydroxylamine is available through specialized suppliers catering to research and development (R&D) laboratories. Its stability and purity are critical for reproducible results, prompting discussions on analytical validation and quality control standards. These aspects are frequently queried in scientific forums and search engines, reflecting the compound’s niche yet growing relevance.

In summary, N-(6-chloro-1H-indol-3-yl)methylhydroxylamine (CAS No. 1551877-41-8) represents a promising tool for modern chemical and pharmaceutical research. Its applications span from targeted therapy development to sustainable synthesis, making it a compound of interest for both academic and industrial stakeholders. As research progresses, its role in addressing unmet medical needs and innovative therapeutic solutions will likely expand.